1-Cyclohexyl-N,N'-diethyl-1-methylsilanediamine

• Molecular Formula: C11H26N2Si
• Molecular Weight: 214.42 g/mol
• IUPAC Name: N-[cyclohexyl-(ethylamino)-methylsilyl]ethanamine
• InChI: InChI=1S/C11H26N2Si/c1-4-12-14(3,13-5-2)11-9-7-6-8-10-11/h11-13H,4-10H2,1-3H3
• InChI Key: ZKRXPJRHHDUGEL-UHFFFAOYSA-N
• Canonical SMILES: CCN[Si](C)(C1CCCCC1)NCC

Description

1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine is a chemical compound with a unique structure that includes a cyclohexyl group, diethyl groups, and a methylsilanediamine moiety

Preparation Methods

The synthesis of 1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine typically involves the reaction of cyclohexylamine with diethylamine and a methylsilanediamine precursor. The reaction conditions often include the use of solvents such as toluene or dichloromethane and may require catalysts to facilitate the reaction. Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups. Common reagents for these reactions include halogens and alkylating agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexyl-N,N’-diethyl-1-methylsilanediamine oxides, while reduction may produce cyclohexyl-N,N’-diethyl-1-methylsilanediamine amines.

Scientific Research Applications

1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine involves its interaction with molecular targets such as enzymes and receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the context of its use, whether in biological systems or industrial applications.

Comparison with Similar Compounds

1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine can be compared with other similar compounds, such as:

1-Cyclohexyl-N-methylethanamine: This compound has a similar cyclohexyl group but differs in its amine structure.

N,N-Diethyl-1,1,1-trimethylsilylamine: This compound shares the diethyl and silylamine groups but has a different overall structure.

Ethylenediamine derivatives: These compounds have similar diamine structures but differ in their functional groups and overall molecular architecture.

The uniqueness of 1-Cyclohexyl-N,N’-diethyl-1-methylsilanediamine lies in its specific combination of functional groups, which confer distinct chemical and biological properties.